Cas no 129664-04-6 (4-(pentyloxy)-2-(4-propylpiperazin-1-yl)quinazoline (2E)-but-2-enedioate)

• Product name: 4-(pentyloxy)-2-(4-propylpiperazin-1-yl)quinazoline (2E)-but-2-enedioate
• CAS No: 129664-04-6
• MF: C₂₄H₃₄N₄O₅
• MW: 458.550566196442
• CID: 1224615
• PubChem ID: 3076011

4-(pentyloxy)-2-(4-propylpiperazin-1-yl)quinazoline (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 4-(pentyloxy)-2-(4-propylpiperazin-1-yl)quinazoline (2E)-but-2-enedioate
• (2Z)-but-2-enedioic acid; 4-(pentyloxy)-2-(4-propylpiperazin-1-yl)quinazoline
• 129664-04-6
• 4-(Pentyloxy)-2-(4-propylpiperazin-1-yl)quinazoline maleate

• Inchi： InChI=1S/C20H30N4O.C4H4O4/c1-3-5-8-16-25-19-17-9-6-7-10-18(17)21-20(22-19)24-14-12-23(11-4-2)13-15-24;5-3(6)1-2-4(7)8/h6-7,9-10H,3-5,8,11-16H2,1-2H3;1-2H,(H,5,6)(H,7,8)
• InChI Key： YXTSCCVXUAXKIP-UHFFFAOYSA-N
• SMILES： CCCCCOC1=NC(=NC2=CC=CC=C21)N3CCN(CC3)CCC.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 458.25312
• Monoisotopic Mass: 458.25292020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 492
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.09